Cas no 851386-45-3 (3,6-Difluoropyridine-2-carboxylic Acid)

3,6-Difluoropyridine-2-carboxylic Acid structure
851386-45-3 structure
Product Name:3,6-Difluoropyridine-2-carboxylic Acid
CAS No:851386-45-3
MF:C6H3F2NO2
MW:159.090328454971
MDL:MFCD09031176
CID:990074
PubChem ID:329765380
Update Time:2024-10-26

3,6-Difluoropyridine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 3,6-difluoro-2-pyridinecarboxylic acid
    • 3,6-Difluoropyridine-2-carboxylic acid
    • 3,6-Difluoro-2-pyridinecarboxylic acid (ACI)
    • D75609
    • SCHEMBL3792291
    • STL554600
    • 3,6-Difluoropyridine-2-carboxylic acid, 97%
    • BBL100806
    • 3,6-difluoropicolinic acid
    • MS-20076
    • J-511400
    • 851386-45-3
    • SB52479
    • AC-24491
    • CS-0094698
    • 3,6-difluoropicolinicacid
    • 3,6-difluoro pyridine-2-carboxylic acid
    • DTXSID101005567
    • DB-076262
    • MFCD09031176
    • AKOS005255382
    • 3,6-Difluoropyridine-2-carboxylic Acid
    • MDL： MFCD09031176
    • Inchi： 1S/C6H3F2NO2/c7-3-1-2-4(8)9-5(3)6(10)11/h1-2H,(H,10,11)
    • InChI Key： FSXFZWBQCAGFHG-UHFFFAOYSA-N
    • SMILES： O=C(C1C(F)=CC=C(F)N=1)O

Computed Properties

  • Exact Mass: 159.01300
  • Monoisotopic Mass: 159.01318466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • Density: 1.535
  • Melting Point: 147-152 °C
  • Boiling Point: 277℃
  • Flash Point: 122℃
  • Refractive Index: 1.515
  • PSA: 50.19000
  • LogP: 1.05800

3,6-Difluoropyridine-2-carboxylic Acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：2-8°C

3,6-Difluoropyridine-2-carboxylic Acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,6-Difluoropyridine-2-carboxylic Acid Pricemore >>

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3,6-Difluoropyridine-2-carboxylic Acid Production Method

Production Method 1

851386-46-4 851386-46-4
851386-45-3 851386-45-3
Reaction Conditions
1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  1 h, 25 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified, rt
Reference
Selective Functionalization of 2-Fluoropyridine, 2,3-Difluoropyridine, and 2,5-Difluoropyridine at Each Vacant Position
Bobbio, Carla; Schlosser, Manfred, Journal of Organic Chemistry, 2005, 70(8), 3039-3045

3,6-Difluoropyridine-2-carboxylic Acid Raw materials

3,6-Difluoropyridine-2-carboxylic Acid Preparation Products

3,6-Difluoropyridine-2-carboxylic Acid Suppliers

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:851386-45-3)
Order Number:SFD304;SDF300
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:01
Price ($):
Email:sales1@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:851386-45-3)3,6-二氟吡啶-2-甲酸
Order Number:LE3437384
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:43
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Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
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(CAS:851386-45-3)3,6-DIFLUORO PYRIDINE-2-CARBOXYLIC ACID
Order Number:sfd17430
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:851386-45-3)3,6-Difluoropyridine-2-carboxylic Acid
Order Number:A26073
Stock Status:in Stock
Quantity:10g/25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):280.0/478.0
Email:sales@amadischem.com

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Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
(CAS:851386-45-3)
SFD304;SDF300
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:851386-45-3)3,6-二氟吡啶-2-甲酸
LE3437384
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email